N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(2-methoxyphenyl)ethylidene]amino] 2-(2,3-dimethylphenoxy)acetate
• InChI: InChI=1S/C19H22N2O4/c1-13-7-6-10-16(14(13)2)24-12-19(22)25-21-18(20)11-15-8-4-5-9-17(15)23-3/h4-10H,11-12H2,1-3H3,(H2,20,21)
• InChI Key: YLDYBISSIVATFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)ON=C(CC2=CC=CC=C2OC)N)C
• Isomeric SMILES: CC1=C(C(=CC=C1)OCC(=O)O/N=C(/CC2=CC=CC=C2OC)\N)C
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• Solubility: 8.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide, also known as DPAE, is a chemical compound that has been widely studied for its potential therapeutic applications. It belongs to the class of compounds known as amides, which are widely used in medicinal chemistry due to their diverse pharmacological properties.

Mechanism of Action

The mechanism of action of N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide is not fully understood. However, it is believed to act by inhibiting various cellular pathways involved in cancer cell growth and inflammation. In cancer cells, N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide has been shown to inhibit the activity of the protein kinase B (AKT) pathway, which is involved in cell survival and proliferation. In addition, N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. In inflammation, N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).
Biochemical and Physiological Effects:
N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide has been shown to have various biochemical and physiological effects. In cancer cells, N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide has been shown to decrease the expression of various genes involved in cell proliferation and survival. In addition, N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide has been shown to increase the expression of genes involved in apoptosis. In inflammation, N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide has been shown to decrease the production of pro-inflammatory cytokines, such as IL-6 and TNF-α. Furthermore, N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide has been shown to decrease the activity of various enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).

Advantages and Limitations for Lab Experiments

N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities with high purity. In addition, N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide has been shown to have low toxicity, making it a suitable candidate for further research. However, there are also limitations to using N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide in lab experiments. For example, the mechanism of action of N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide is not fully understood, which makes it difficult to design experiments to test its efficacy. Furthermore, N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide has been shown to have low solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide. One area of research could focus on elucidating the mechanism of action of N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide. This could involve using various molecular and cellular techniques to identify the cellular pathways that are affected by N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide. Another area of research could focus on optimizing the synthesis of N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide to achieve higher yields and purity. In addition, further studies could be conducted to investigate the potential therapeutic applications of N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide in various diseases, such as cancer and inflammation. Finally, studies could be conducted to investigate the pharmacokinetics and pharmacodynamics of N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide in vivo, which could provide valuable information for the development of potential drug candidates.

Synthesis Methods

The synthesis of N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide involves the reaction of 2,3-dimethylphenol with acetyl chloride to form 2,3-dimethylphenyl acetate. This intermediate is then reacted with 2-(2-methoxyphenyl)ethanimidamide in the presence of a base such as potassium carbonate to form the final product, N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide. The synthesis of N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide has been optimized to achieve high yields and purity, making it a suitable candidate for further research.

Scientific Research Applications

N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide has been studied extensively for its potential therapeutic applications. It has been shown to have anticancer, anti-inflammatory, and antifungal properties. In cancer research, N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In addition, N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Furthermore, N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-2-(2-methoxyphenyl)ethanimidamide has been shown to have antifungal effects against various fungal strains, including Candida albicans.